![molecular formula C19H15NO4 B4925682 3-(4-methyl-3-nitrobenzylidene)-5-(4-methylphenyl)-2(3H)-furanone](/img/structure/B4925682.png)
3-(4-methyl-3-nitrobenzylidene)-5-(4-methylphenyl)-2(3H)-furanone
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Overview
Description
3-(4-methyl-3-nitrobenzylidene)-5-(4-methylphenyl)-2(3H)-furanone, also known as MNBF, is a synthetic compound that has been widely used in scientific research due to its unique properties. It is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 347.38 g/mol.
Mechanism of Action
3-(4-methyl-3-nitrobenzylidene)-5-(4-methylphenyl)-2(3H)-furanone inhibits the activity of protein kinases by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrate, which leads to the inhibition of downstream signaling pathways. This compound has been shown to be a competitive inhibitor of protein kinases, which means that it competes with ATP for binding to the enzyme.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of NF-kB, a transcription factor that plays a crucial role in the regulation of inflammation.
Advantages and Limitations for Lab Experiments
3-(4-methyl-3-nitrobenzylidene)-5-(4-methylphenyl)-2(3H)-furanone has several advantages for lab experiments. It is a selective inhibitor of protein kinases, which makes it a valuable tool for studying the role of protein kinases in various cellular processes. This compound is also relatively stable and can be stored for long periods of time without degradation. However, this compound has some limitations for lab experiments. It is a synthetic compound that may not accurately reflect the behavior of natural compounds in vivo. In addition, this compound has limited solubility in aqueous solutions, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 3-(4-methyl-3-nitrobenzylidene)-5-(4-methylphenyl)-2(3H)-furanone. One direction is to study the effects of this compound on other protein kinases and signaling pathways. Another direction is to study the effects of this compound in combination with other drugs or compounds. This compound may also have potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Further research is needed to fully understand the potential of this compound in these areas.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research due to its ability to selectively inhibit the activity of protein kinases. This compound has several biochemical and physiological effects and has potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Further research is needed to fully understand the potential of this compound in these areas.
Synthesis Methods
3-(4-methyl-3-nitrobenzylidene)-5-(4-methylphenyl)-2(3H)-furanone can be synthesized by the reaction of 4-methyl-3-nitrobenzaldehyde and 4-methylphenylacetic acid in the presence of a catalyst. The reaction takes place in an organic solvent such as ethanol or methanol and requires refluxing for several hours. After the reaction is complete, the product is purified by recrystallization.
Scientific Research Applications
3-(4-methyl-3-nitrobenzylidene)-5-(4-methylphenyl)-2(3H)-furanone has been widely used in scientific research due to its ability to selectively inhibit the activity of protein kinases. Protein kinases are enzymes that play a crucial role in the regulation of cell growth, differentiation, and apoptosis. This compound has been shown to inhibit the activity of several protein kinases, including Akt, ERK, and JNK.
properties
IUPAC Name |
(3E)-3-[(4-methyl-3-nitrophenyl)methylidene]-5-(4-methylphenyl)furan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO4/c1-12-3-7-15(8-4-12)18-11-16(19(21)24-18)9-14-6-5-13(2)17(10-14)20(22)23/h3-11H,1-2H3/b16-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKZKMUWGATWHGW-CXUHLZMHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=CC3=CC(=C(C=C3)C)[N+](=O)[O-])C(=O)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C2=C/C(=C\C3=CC(=C(C=C3)C)[N+](=O)[O-])/C(=O)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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